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Quantitative Comparison of Cedrol Delivery Systems

The table below summarizes key parameters for major cedrol nanoformulations:

Table 1: Characterization parameters of cedrol nano-delivery systems

Formulation
Type

Average
Size
(nm)

Zeta
Potential
(mV)

Drug
Loading/Encapsulation

Key
Advantages

Tested
Applications

NLC (Type C1)
[1]

71.2 -31.9 Not specified High stability,
enhanced

permeability
and

bioavailability

Anti-
anaphylactic,

mast cell
stabilization

NLC (Type C2)
[1]

91.93 -44.5 Not specified Prolonged

half-life,
targeted

delivery

Anti-

anaphylactic,
mast cell

stabilization

Nanoemulsion
[2]

~110

(after
30d)

~ -5 (after

30d)

Not specified Deep

transdermal
penetration,

high safety
profile

Androgenic

alopecia, 5α-
reductase

inhibition
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Biological Efficacy of Cedrol Formulations

Table 2: Experimental efficacy results of cedrol formulations

Formulation Disease Model Key Efficacy Findings Mechanism of Action Reference

Cedrol-NLC
(C2) [1]

Type I
hypersensitivity

(anaphylaxis)

11.5-fold higher
selectivity index than

prednisolone and
cromolyn sodium

Mast cell stabilization,
histamine release

inhibition, Ca2+
uptake reduction

[1]

Cedrol
Nanoemulsion
[2]

Androgenic
alopecia (AGA)

Significant inhibition of
5α-reductase type 2

(5αR2), enhanced Ki67
expression (cell

proliferation)

5αR2 enzyme
inhibition, promotion of

angiogenesis

[2]

Cedrol-NLC [3] Visceral

leishmaniasis

Effective against wild

and drug-resistant
Leishmania donovani
amastigotes

Antileishmanial

activity, potential P-
glycoprotein inhibition

[3]

Detailed Experimental Protocols

Protocol: Preparation of Cedrol-Loaded Nanostructured Lipid
Carriers (NLCs)

This protocol is adapted from methods used for anti-anaphylactic applications [1].

2.1.1 Materials and Equipment

Active Pharmaceutical Ingredient (API): (+)-Cedrol (purity ≥98%)
Lipid Phase: Compritol 888 ATO (solid lipid), Triolein (liquid lipid)

Stabilizers: Vitamin E TPGS (TPGS), Soya lecithin, Sodium deoxycholate
Equipment: High-speed homogenizer (e.g., Ika T10 basic), Sonicator (e.g., Vibra cell VCX750),

Lyophilizer
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2.1.2 Step-by-Step Procedure

Prepare Lipid Phase: Melt Compritol 888 ATO at 75-80°C. Add triolein and cedrol to the molten lipid

mixture.
Prepare Aqueous Phase: Dissolve TPGS, soya lecithin, and sodium deoxycholate in deionized

water heated to the same temperature as the lipid phase.
Hot Emulsification: Slowly add the lipid phase into the aqueous phase under high-speed

homogenization (10,000 rpm for 5 minutes).
Size Reduction: Sonicate the pre-emulsion using a probe sonicator (250 W) for 10-15 minutes in

pulse mode (5s on, 2s off) while maintaining temperature.
Cooling and Crystallization: Cool the nanoemulsion rapidly in an ice bath under mild stirring to

facilitate lipid crystallization and NLC formation.
Lyophilization (Optional): For improved stability, lyophilize the NLC dispersion using appropriate

cryoprotectants.

2.1.3 Critical Quality Attributes and Characterization

Particle Size and PDI: Use dynamic light scattering (DLS). Target: <100 nm with PDI <0.3 [1]

Zeta Potential: Measure electrophoretic mobility. Target: |±30 mV| for physical stability [1]
Entrapment Efficiency: Determine by ultracentrifugation/filtration followed by HPLC-UV analysis of

free cedrol
Morphology: Analyze by transmission electron microscopy (TEM) using negative staining

Protocol: Preparation of Cedrol-Loaded Nanoemulsions (CD-
NEs)

This protocol is adapted from methods for transdermal delivery in androgenic alopecia treatment [2].

2.2.1 Materials

Oil Phase: Cedrol, Oleic acid, Olive oil
Surfactants: Polyoxyethylene castor oil (EL-40), Ethoxylated hydrogenated castor oil (CO-40)

Aqueous Phase: Deionized water

2.2.2 Step-by-Step Procedure

Prepare Oil Phase: Dissolve cedrol in a mixture of oleic acid and olive oil.

Prepare Surfactant Phase: Mix EL-40 and CO-40 surfactants at the desired ratio.
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Pseudo-Ternary Phase Diagram: Construct a phase diagram to identify the nanoemulsion region

using the water titration method.
Spontaneous Emulsification: Slowly add the aqueous phase to the mixture of oil and surfactants

under mild magnetic stirring (500-700 rpm) at room temperature.
Equilibration: Continue stirring for 30 minutes after complete water addition to allow the system to

reach equilibrium.

2.2.3 Characterization and Quality Control

Droplet Size Distribution: Monitor by DLS over 30 days for stability assessment [2]
Transdermal Permeation: Use Franz diffusion cells with rat or human skin

Stability: Centrifugation test (3000 rpm for 30 min) and freeze-thaw cycling

Mechanism of Action and Experimental Workflows

The diagrams below illustrate the experimental workflow for NLC preparation and cedrol's mechanism in

treating androgenic alopecia.

Cedrol NLC Preparation and Anti-anaphylactic Evaluation
Workflow
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Start NLC Preparation

Prepare Lipid Phase:
Melt Compritol 888, add Triolein & Cedrol

Prepare Aqueous Phase:
Dissolve TPGS, Lecithin,

Sodium Deoxycholate

Hot Emulsification:
High-speed homogenization

(10,000 rpm, 5 min)

Probe Sonication:
250W, pulse mode

(5s on/2s off, 10-15 min)

Rapid Cooling:
Ice bath with mild stirring

Lyophilization (Optional):
With cryoprotectants

In-Vivo Anti-anaphylactic Evaluation

NLC Formulation

Mast Cell Degranulation Assay:
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Mast Cell Degranulation Assay:
Compound 48/80-induced model

Histamine Release Measurement:
Fluorometric assay

Calcium Uptake Assay:
Fura 2-AM fluorescence

Anaphylaxis Protection:
Pre-treatment 24h before challenge

Click to download full resolution via product page

Cedrol Mechanism in Androgenic Alopecia Treatment
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Cedrol Nanoemulsion (CD-NEs)

Deep Transdermal Delivery:
Follicular penetration pathway

5α-Reductase Type 2 Inhibition
(5αR2i)

Targets hair follicles

Reduced DHT Production

Blocks T to DHT conversion

Cellular Proliferation & Angiogenesis

Reduces follicular damage

Enhanced Ki67 Expression
(Epithelial cell proliferation)

Increased CD31 Expression
(Angiogenesis marker)

Hair Follicle Regeneration
Therapeutic Outcome:

- Extended anagen phase
- Follicle miniaturization reversal

Click to download full resolution via product page

Research Applications and Future Directions
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Based on current evidence, cedrol nanoformulations show particular promise for:

Dermatological Applications: Androgenic alopecia treatment via 5α-reductase inhibition [2]
Anti-inflammatory/Anti-allergic Therapies: Mast cell stabilization for anaphylaxis and

hypersensitivity [1]
Parasitic Infections: Visceral leishmaniasis against drug-resistant strains [3]

Future research should focus on:

Comprehensive biodistribution and pharmacokinetic studies
Scale-up manufacturing considerations

Comparative studies with standard treatments (e.g., finasteride for alopecia)
Exploration of combination therapies
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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